Cas no 1600374-58-0 (Ethanone, 2-amino-1-(4-amino-3-pyridinyl)-)

• Product Name: Ethanone, 2-amino-1-(4-amino-3-pyridinyl)-
• CAS No: 1600374-58-0
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 5977405
• PubChem ID: 116548365
• Update Time: 2025-08-05

Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(4-amino-3-pyridinyl)-
• 2-Amino-1-(4-aminopyridin-3-yl)ethan-1-one
• EN300-795647
• 1600374-58-0

• Inchi： 1S/C7H9N3O/c8-3-7(11)5-4-10-2-1-6(5)9/h1-2,4H,3,8H2,(H2,9,10)
• InChI Key： GSYUGGBUNWMTFM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(N)C=CN=C1)CN

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 397.6±32.0 °C(Predicted)
• pka: 6.84±0.12(Predicted)

Additional information on Ethanone, 2-amino-1-(4-amino-3-pyridinyl)-

Introduction to Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- (CAS No. 1600374-58-0)

Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- (CAS No. 1600374-58-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of innovative therapeutic agents and biochemical studies. The molecular structure of Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- incorporates both pyridine and amino functional groups, which contribute to its versatility and reactivity in various chemical reactions.

The significance of this compound cannot be overstated, especially in the context of modern drug discovery and development. Researchers have been exploring its potential applications in synthesizing novel bioactive molecules that target a wide range of diseases. The presence of multiple amino groups in its structure allows for diverse modifications, enabling chemists to tailor its properties for specific biological activities. This flexibility has made Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- a valuable intermediate in the synthesis of complex pharmaceutical compounds.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyridine derivatives in drug design. The incorporation of pyridine rings into molecular frameworks often enhances binding affinity and selectivity towards biological targets. In particular, Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- has been studied for its ability to interact with enzymes and receptors involved in critical metabolic pathways. Its dual amino functionality further increases its utility as a building block for constructing more intricate pharmacophores.

The synthesis of Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors under controlled temperatures and catalysts. The subsequent introduction of amino groups at strategic positions within the molecule is achieved through nucleophilic substitution or other coupling reactions. These synthetic strategies ensure the high yield and purity necessary for pharmaceutical applications.

In the realm of drug discovery, Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- has been investigated for its potential as an antiviral and anti-inflammatory agent. Preliminary studies have demonstrated its ability to modulate enzymatic activities associated with viral replication and inflammatory responses. The compound's structural features allow it to bind to specific pockets within target proteins, thereby inhibiting their function. This mechanism of action makes it a promising candidate for further development into therapeutic drugs.

The pharmacokinetic properties of Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- are also subjects of intense research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its efficacy and safety profile. Advanced computational methods and experimental techniques are employed to study these processes in detail. Such investigations help in designing derivatives with improved pharmacokinetic profiles, ensuring better therapeutic outcomes.

The role of computational chemistry in analyzing the behavior of Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- cannot be ignored. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at the atomic level. These predictions guide experimental efforts by identifying potential binding sites and optimizing molecular structures for enhanced activity. The integration of computational tools with traditional wet chemistry has accelerated the pace of drug discovery significantly.

The environmental impact of synthesizing and using Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- is another consideration that researchers address. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Efforts are underway to replace traditional solvents with greener alternatives and to optimize reaction conditions for energy efficiency. These initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects for Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- are bright, given its versatile applications in pharmaceuticals and biochemical research. As our understanding of disease mechanisms grows, so does the demand for innovative molecular tools like this compound. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, Ethanone, 2-amino-1-(4-amino-3-pyridinyl)- (CAS No. 1600374-58-0) represents a significant advancement in chemical research with implications for drug development and biochemical studies. Its unique structural features and functional properties make it a valuable asset in synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing global health challenges.